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Compound of Interest

Compound Name: pyrimidine-2-thiol

Cat. No.: B7767146 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling pyrimidine-2-thiol, including operational and disposal plans, to

empower your team with the knowledge to manage this chemical responsibly.

Chemical and Physical Properties
Understanding the fundamental properties of pyrimidine-2-thiol is the first step toward safe

handling. This solid, often appearing as a yellow powder, possesses the following

characteristics:

Property Value Reference

CAS Number 1450-85-7 [1][2]

Molecular Formula C4H4N2S [1][2]

Molecular Weight 112.15 g/mol [1]

Appearance Yellow powder/Solid [1][3]

Melting Point 230 °C (decomposes) [1]

Solubility in Water Insoluble [1]
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Hazard Identification and Personal Protective
Equipment (PPE)
Pyrimidine-2-thiol is classified with specific hazards that necessitate the use of appropriate

personal protective equipment.

Hazard Classification:

Hazard GHS Pictogram Signal Word Hazard Statements

Skin Irritation GHS07 Warning
H315: Causes skin

irritation

Eye Irritation GHS07 Warning
H319: Causes serious

eye irritation

Respiratory Irritation GHS07 Warning
H335: May cause

respiratory irritation

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with pyrimidine-2-thiol, the following PPE is mandatory:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

Protects against eye irritation

from dust or splashes.

Skin Protection

Appropriate protective gloves

(e.g., nitrile) and impervious

clothing to prevent skin

exposure.[1][4]

Prevents skin irritation upon

contact.

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed.[1] Use is

required when dusts are

generated.

Protects against respiratory

tract irritation from inhaling

dust.

Safe Handling and Storage Protocols
Adherence to strict handling and storage procedures is crucial for maintaining a safe laboratory

environment.

Handling:

Work in a well-ventilated area to minimize dust generation and accumulation.[1]

Avoid contact with eyes, skin, and clothing.[1]

Wash hands thoroughly after handling the substance and before reuse of contaminated

clothing.[1]

Do not eat, drink, or smoke in areas where the chemical is handled.

Use non-sparking tools and take precautionary measures against static discharge.[5]
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Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1]

Keep in a dark place under an inert atmosphere, with a recommended storage temperature

of 2-8°C.[3]

Store away from incompatible substances such as acids, strong oxidizing agents, acid

anhydrides, and acid chlorides.[5]

Emergency Procedures and First Aid
In the event of exposure or a spill, immediate and appropriate action is critical.

Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air immediately. If

breathing is difficult, provide oxygen.[4]

Skin Contact

Immediately remove all contaminated clothing

and wash the affected skin with plenty of soap

and water.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing.

Ingestion
Do not induce vomiting. Rinse the mouth with

water and seek immediate medical attention.[4]

Spill Response:

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it in

a suitable, closed container for disposal.[1] Ensure the area is well-ventilated.

Disposal Plan
Dispose of pyrimidine-2-thiol and its containers in accordance with all applicable local, state,

and federal regulations.[5] Do not allow the chemical to enter drains or the environment.[4]
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Workflow for Handling Pyrimidine-2-Thiol
The following diagram outlines the standard operating procedure for the safe handling of

pyrimidine-2-thiol from receipt to disposal.

Safe Handling Workflow for Pyrimidine-2-Thiol
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Caption: Standard operating procedure for pyrimidine-2-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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